Cas no 7371-77-9 (1,3-Cyclobutanedicarbonitrile, cis-)
7371-77-9 structure
Product Name:1,3-Cyclobutanedicarbonitrile, cis-
CAS No:7371-77-9
MF:C6H6N2
MW:106.125240802765
CID:2668700
Update Time:2023-08-06
1,3-Cyclobutanedicarbonitrile, cis- Chemical and Physical Properties
Names and Identifiers
-
- 1β,3β-Cyclobutanedicarbonitrile
- 1,3-Cyclobutanedicarbonitrile, cis-
- 1,3-Cyclobutanedicarbonitrile, trans-
- DCXZLBAXIGEGMA-OLQVQODUSA-N
- DCXZLBAXIGEGMA-IZLXSQMJSA-N
- cis-1,3-Cyclobutanedicarbonitrile
- 1beta,3beta-Cyclobutanedicarbonitrile
- 1alpha,3beta-Cyclobutanedicarbonitrile
- 1,3-Cyclobutanedicarbonitrile, (E)-
-
- Inchi： 1S/C6H6N2/c7-3-5-1-6(2-5)4-8/h5-6H,1-2H2
- InChI Key： DCXZLBAXIGEGMA-UHFFFAOYSA-N
- SMILES： N#CC1CC(C#N)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 147
- Topological Polar Surface Area: 47.6
1,3-Cyclobutanedicarbonitrile, cis- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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